![molecular formula C7H7BrN2O2 B042567 4-Bromo-2-methyl-6-nitroaniline CAS No. 77811-44-0](/img/structure/B42567.png)
4-Bromo-2-methyl-6-nitroaniline
Overview
Description
4-Bromo-2-methyl-6-nitroaniline (4-BMNA) is an aromatic amine that has been widely used in laboratory experiments due to its ability to form a variety of stable complexes with metals. It is also used in a number of scientific research applications, including drug design, catalysis, and chemical synthesis.
Scientific Research Applications
DNA Conformation Probe : The crystal structure of 2-methyl-4-nitroaniline ethylene dimethylammonium hydrobromide--5-iodocytidylyl (3'-5')guanosine reveals its potential as a probe for DNA conformation, indicating its application in biochemical research and molecular biology (N. Vyas et al., 1984).
Synthesis of 3-Bromoquinolin-6-ols : 2,2,3-Tribromopropanal is used in the Skraup-Type Synthesis of 3-Bromoquinolin-6-ols, demonstrating the transformation of diversely substituted 4-nitro- and 4-methoxyanilines into 3-bromo-6-nitroquinolines, which are important in chemical synthesis (C. Lamberth et al., 2014).
Urease Inhibitor and Antioxidant : The green grinding method successfully synthesized 4-bromo-2-(((2′-chloro-4′-nitrophenyl)imino)methyl)phenol, which shows potential as a urease inhibitor with antioxidant capabilities for medicinal and agricultural applications (Abida Zulfiqar et al., 2020).
Azo Disperse Dye Intermediates : A green process for preparing 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide-bromate salts in an aqueous acidic medium is notable for producing azo disperse dye intermediates without the use of organic solvents (Venkatanarayana Pappula & S. Adimurthy, 2016).
Vibrational Spectra Analysis : The FTIR and FT-Raman spectra of 2,6-dibromo-4-nitroaniline and 2-(methylthio)aniline indicate a good agreement between experimental and theoretical data, suggesting its applications in spectroscopy and material science (V. Krishnakumar & V. Balachandran, 2005).
Mechanism of Action
The mechanism of action of 4-Bromo-2-methyl-6-nitroaniline is not explicitly mentioned in the search results. However, it is used in the design and synthesis of CK2 inhibitors , suggesting that it may interact with CK2 in some way.
Safety and Hazards
4-Bromo-2-methyl-6-nitroaniline may cause respiratory irritation, is harmful if inhaled, causes serious eye irritation, causes skin irritation, is harmful in contact with skin, and is toxic in contact with skin and if swallowed . It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust/fume/gas/mist/vapors/spray, and wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
The future directions of 4-Bromo-2-methyl-6-nitroaniline are not explicitly mentioned in the search results. However, its use in the design and synthesis of CK2 inhibitors and in the docking studies of novel telmisartan-glitazone hybrid analogs for the treatment of metabolic syndrome suggests potential future applications in the field of medicinal chemistry.
properties
IUPAC Name |
4-bromo-2-methyl-6-nitroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O2/c1-4-2-5(8)3-6(7(4)9)10(11)12/h2-3H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXFVKFUXKFPUQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50335036 | |
Record name | 4-Bromo-2-methyl-6-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50335036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77811-44-0 | |
Record name | 4-Bromo-2-methyl-6-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=77811-44-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2-methyl-6-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50335036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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